4-(3,5-Dimethylphenyl)-2-formylphenol, 95%

• IUPAC Name: 5-(3,5-dimethylphenyl)-2-hydroxybenzaldehyde
• InChI: InChI=1S/C15H14O2/c1-10-5-11(2)7-13(6-10)12-3-4-15(17)14(8-12)9-16/h3-9,17H,1-2H3
• InChI Key: WFLVPLYBHUXMGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=CC(=C(C=C2)O)C=O)C
• Molecular Formula: C15H14O2
• DSSTOX Substance ID: DTXSID90685067
• Molecular Weight: 226.27 g/mol
• CAS RN: 1111129-30-6

Description

4-(3,5-Dimethylphenyl)-2-formylphenol, 95% (4-DFPF) is an aromatic compound that is widely used in the synthesis of various organic compounds. It is a colorless liquid with a melting point of 28-30 °C and a boiling point of 180-182 °C. 4-DFPF is a versatile organic compound that has a wide range of applications in the synthesis of other organic compounds. It is used in the synthesis of a variety of pharmaceuticals, dyes, and other organic materials.

Mechanism of Action

The mechanism of action of 4-(3,5-Dimethylphenyl)-2-formylphenol, 95% is not fully understood. It is believed that 4-(3,5-Dimethylphenyl)-2-formylphenol, 95% is able to form hydrogen bonds with other molecules, which can affect the reactivity of the molecule. In addition, 4-(3,5-Dimethylphenyl)-2-formylphenol, 95% is believed to be able to form covalent bonds with other molecules, which can also affect the reactivity of the molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3,5-Dimethylphenyl)-2-formylphenol, 95% are not well understood. It is believed that 4-(3,5-Dimethylphenyl)-2-formylphenol, 95% may have some toxic effects on the body, but the exact mechanisms of action are not known. In addition, 4-(3,5-Dimethylphenyl)-2-formylphenol, 95% may have some antioxidant properties, but further research is needed to confirm this.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(3,5-Dimethylphenyl)-2-formylphenol, 95% in lab experiments include its low cost, its availability, and its ability to form hydrogen and covalent bonds with other molecules. The limitations of using 4-(3,5-Dimethylphenyl)-2-formylphenol, 95% in lab experiments include its potential toxicity, its potential instability in certain conditions, and its potential for forming unwanted by-products.

Future Directions

Future research should focus on better understanding the biochemical and physiological effects of 4-(3,5-Dimethylphenyl)-2-formylphenol, 95%, as well as the mechanisms of action of the compound. In addition, further research should be conducted to develop safer and more efficient methods for the synthesis of 4-(3,5-Dimethylphenyl)-2-formylphenol, 95%. Finally, further research should be conducted to determine the potential applications of 4-(3,5-Dimethylphenyl)-2-formylphenol, 95% in the synthesis of pharmaceuticals, dyes, and other organic materials.

Synthesis Methods

4-(3,5-Dimethylphenyl)-2-formylphenol, 95% can be synthesized from the reaction of 3,5-dimethylphenol and formaldehyde in the presence of an acid catalyst. The reaction is carried out in an aqueous medium at a temperature of 30-35 °C. The reaction is usually carried out in the presence of a strong acid catalyst such as sulfuric acid or hydrochloric acid. The reaction produces a mixture of 4-(3,5-Dimethylphenyl)-2-formylphenol, 95% and other by-products which can be separated by column chromatography.

Scientific Research Applications

4-(3,5-Dimethylphenyl)-2-formylphenol, 95% has been widely used in scientific research as a model compound for the study of organic synthesis. It has been used in the synthesis of several pharmaceuticals, dyes, and other organic materials. It has also been used as a model compound in the study of the mechanism of action of various enzymes and proteins. In addition, 4-(3,5-Dimethylphenyl)-2-formylphenol, 95% has been used in the study of the structure and reactivity of various organic molecules.